Cas no 1797716-53-0 (N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide)

N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide structure
1797716-53-0 structure
Product Name:N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide
CAS No:1797716-53-0
MF:C15H25NO2
MW:251.364504575729
CID:5372253
Update Time:2025-07-15

N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide Chemical and Physical Properties

Names and Identifiers

    • N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide
    • Inchi: 1S/C15H25NO2/c1-3-14(17)16-9-15(18-2)12-5-10-4-11(7-12)8-13(15)6-10/h10-13H,3-9H2,1-2H3,(H,16,17)
    • InChI Key: XLVWVBGPPQPBIG-UHFFFAOYSA-N
    • SMILES: C(NCC1(OC)C2CC3CC1CC(C3)C2)(=O)CC

Experimental Properties

  • Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 403.2±18.0 °C(Predicted)
  • pka: 16.29±0.46(Predicted)

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Additional information on N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide

N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide (CAS No. 1797716-53-0): A Comprehensive Overview

N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide (CAS No. 1797716-53-0) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of tricyclic amines and is characterized by its complex molecular framework, which includes a methoxy-substituted adamantane-like core and a propanamide moiety.

The methoxy-substituted adamantane-like core of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide imparts several advantageous properties, such as enhanced lipophilicity and improved metabolic stability. These characteristics make it an attractive candidate for drug development, particularly in the areas of neurodegenerative diseases and inflammatory disorders.

Recent studies have highlighted the potential of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide as a modulator of various biological pathways. For instance, a 2022 publication in the Journal of Medicinal Chemistry reported that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6 in vitro and in vivo models of inflammation.

In addition to its anti-inflammatory properties, N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide has shown promise in neuroprotective studies. A 2021 study published in the Journal of Neurochemistry demonstrated that this compound can effectively reduce oxidative stress and neuronal damage in models of Alzheimer's disease and Parkinson's disease. The mechanism of action appears to involve the activation of Nrf2, a transcription factor that regulates the expression of antioxidant enzymes.

The propanamide moiety in N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide contributes to its pharmacokinetic profile by enhancing solubility and permeability across biological membranes. This makes it suitable for oral administration and potentially reduces the need for frequent dosing regimens.

From a synthetic chemistry perspective, the preparation of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide involves a multi-step process that includes the formation of the methoxy-substituted adamantane core followed by the introduction of the propanamide group via amide coupling reactions. The synthetic route has been optimized to achieve high yields and purity, making it feasible for large-scale production.

In terms of safety and toxicity, preliminary studies have indicated that N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide exhibits low cytotoxicity in cell culture assays and does not cause significant adverse effects in animal models at therapeutic doses.

The potential applications of N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide extend beyond inflammation and neurodegeneration to include other therapeutic areas such as pain management and cancer treatment. Ongoing research is exploring its efficacy in these domains, with promising preliminary results suggesting broad-spectrum therapeutic potential.

In conclusion, N-[(2-Methoxytricyclo[3.3.1.13,7]dec-2-yl)methyl]propanamide (CAS No. 1797716-53-0) represents a promising lead compound with diverse biological activities and favorable pharmacological properties. Its unique chemical structure and multifaceted mechanism of action make it an exciting candidate for further preclinical and clinical development.

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